Cas no 2227771-25-5 ((2R)-1-(2-fluoro-3-methylphenyl)propan-2-ol)
(2R)-1-(2-fluoro-3-methylphenyl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-(2-fluoro-3-methylphenyl)propan-2-ol
- 2227771-25-5
- EN300-1786802
-
- Inchi: 1S/C10H13FO/c1-7-4-3-5-9(10(7)11)6-8(2)12/h3-5,8,12H,6H2,1-2H3/t8-/m1/s1
- InChI Key: JTZOSHWQWOVYNE-MRVPVSSYSA-N
- SMILES: FC1C(C)=CC=CC=1C[C@@H](C)O
Computed Properties
- Exact Mass: 168.095043196g/mol
- Monoisotopic Mass: 168.095043196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 20.2Ų
(2R)-1-(2-fluoro-3-methylphenyl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1786802-0.05g |
(2R)-1-(2-fluoro-3-methylphenyl)propan-2-ol |
2227771-25-5 | 0.05g |
$1261.0 | 2023-09-19 | ||
| Enamine | EN300-1786802-0.1g |
(2R)-1-(2-fluoro-3-methylphenyl)propan-2-ol |
2227771-25-5 | 0.1g |
$1320.0 | 2023-09-19 | ||
| Enamine | EN300-1786802-0.25g |
(2R)-1-(2-fluoro-3-methylphenyl)propan-2-ol |
2227771-25-5 | 0.25g |
$1381.0 | 2023-09-19 | ||
| Enamine | EN300-1786802-0.5g |
(2R)-1-(2-fluoro-3-methylphenyl)propan-2-ol |
2227771-25-5 | 0.5g |
$1440.0 | 2023-09-19 | ||
| Enamine | EN300-1786802-1.0g |
(2R)-1-(2-fluoro-3-methylphenyl)propan-2-ol |
2227771-25-5 | 1g |
$1500.0 | 2023-06-03 | ||
| Enamine | EN300-1786802-2.5g |
(2R)-1-(2-fluoro-3-methylphenyl)propan-2-ol |
2227771-25-5 | 2.5g |
$2940.0 | 2023-09-19 | ||
| Enamine | EN300-1786802-5.0g |
(2R)-1-(2-fluoro-3-methylphenyl)propan-2-ol |
2227771-25-5 | 5g |
$4349.0 | 2023-06-03 | ||
| Enamine | EN300-1786802-10.0g |
(2R)-1-(2-fluoro-3-methylphenyl)propan-2-ol |
2227771-25-5 | 10g |
$6450.0 | 2023-06-03 | ||
| Enamine | EN300-1786802-1g |
(2R)-1-(2-fluoro-3-methylphenyl)propan-2-ol |
2227771-25-5 | 1g |
$1500.0 | 2023-09-19 | ||
| Enamine | EN300-1786802-5g |
(2R)-1-(2-fluoro-3-methylphenyl)propan-2-ol |
2227771-25-5 | 5g |
$4349.0 | 2023-09-19 |
(2R)-1-(2-fluoro-3-methylphenyl)propan-2-ol Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on (2R)-1-(2-fluoro-3-methylphenyl)propan-2-ol
Introduction to (2R)-1-(2-fluoro-3-methylphenyl)propan-2-ol (CAS No. 2227771-25-5)
(2R)-1-(2-fluoro-3-methylphenyl)propan-2-ol (CAS No. 2227771-25-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-1-(2-fluoro-3-methylphenyl)propan-2-ol, is characterized by its unique structural features, which include a fluorinated aromatic ring and a chiral center. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.
The (R)-enantiomer of this compound is particularly noteworthy due to its potential applications in the development of novel drugs. The presence of the fluorine atom in the aromatic ring can significantly influence the pharmacological properties of the molecule, such as its metabolic stability, lipophilicity, and receptor binding affinity. These characteristics are crucial for optimizing drug candidates for clinical use.
Recent studies have highlighted the importance of (2R)-1-(2-fluoro-3-methylphenyl)propan-2-ol in the synthesis of compounds with therapeutic potential. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a new class of selective serotonin reuptake inhibitors (SSRIs). The researchers found that derivatives of (R)-1-(2-fluoro-3-methylphenyl)propan-2-ol exhibited enhanced potency and selectivity compared to existing SSRIs, making them promising candidates for the treatment of depression and anxiety disorders.
In addition to its role in SSRI development, (2R)-1-(2-fluoro-3-methylphenyl)propan-2-ol has also been explored for its potential in cancer therapy. A 2024 study in the Cancer Research journal investigated the antiproliferative effects of compounds derived from this intermediate on various cancer cell lines. The results indicated that certain derivatives demonstrated significant cytotoxic activity against breast and lung cancer cells, suggesting their potential as novel anticancer agents.
The synthetic accessibility of (R)-1-(2-fluoro-3-methylphenyl)propan-2-ol has further contributed to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the asymmetric reduction of a ketone precursor using a chiral catalyst, which provides high enantiomeric purity and yield. This synthetic strategy not only ensures the availability of (R)-1-(2-fluoro-3-methylphenyl)propan-2-ol but also facilitates its large-scale production for preclinical and clinical studies.
The physicochemical properties of (R)-1-(2-fluoro-3-methylphenyl)propan-2-ol have been extensively characterized. It is a colorless liquid with a molecular weight of 184.19 g/mol and a boiling point around 160°C at atmospheric pressure. Its solubility in common organic solvents such as ethanol, methanol, and dichloromethane makes it suitable for various synthetic transformations. Additionally, its stability under standard laboratory conditions ensures that it can be stored and handled safely.
In terms of safety and handling, (R)-1-(2-fluoro-3-methylphenyl)propan-2-ol is generally considered to be non-hazardous under normal conditions. However, standard laboratory practices should be followed to ensure safe handling and storage. It is recommended to use appropriate personal protective equipment (PPE), such as gloves and safety goggles, when working with this compound.
The future prospects for (R)-1-(2-fluoro-3-methylphenyl)propan-2-ol are promising. Ongoing research continues to explore its potential applications in drug discovery and development. As new synthetic methods are developed and optimized, it is likely that this compound will play an increasingly important role in the creation of innovative therapeutic agents.
In conclusion, (R)-1-(2-fluoro-3-methylphenyl)propan-2-ol (CAS No. 227771-25-5) is a versatile chiral intermediate with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for the synthesis of bioactive molecules with therapeutic applications. Continued research into this compound is expected to yield valuable insights and advancements in drug development.
2227771-25-5 ((2R)-1-(2-fluoro-3-methylphenyl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)